Cas no 60326-18-3 (Thiophene, bromo-)
Thiophene, bromo- structure
Product Name:Thiophene, bromo-
CAS No:60326-18-3
MF:C4H3BrS
MW:163.035619020462
CID:1623154
PubChem ID:13851
Update Time:2025-04-21
Thiophene, bromo- Chemical and Physical Properties
Names and Identifiers
-
- Thiophene, bromo-
- Thienyl bromide
- NS00022968
- NSC4456
- Bromothiophene
- CS-W020109
- EN300-20745
- NSC 4456
- Q17487944
- 5-bromo-thiophene
- DS-1962
- 2-bromo-thiophene
- SCHEMBL22395
- DB-020745
- PS-5772
- 5-bromothiophene
- B0941
- EINECS 213-699-4
- F0001-0036
- 2-bromanylthiophene
- AKOS000121588
- 2-BROMOTHIOPHENE
- 2-Thienyl bromide
- 1003-09-4
- UNII-GFF929NUW7
- Thiophene, 2-bromo-
- D77872
- 60326-18-3
- InChI=1/C4H3BrS/c5-4-2-1-3-6-4/h1-3
- BCP21550
- AC-194
- Q-200247
- AMY21853
- 2-bromo thiophene
- DTXSID4061389
- GFF929NUW7
- NSC-4456
- A800095
- MFCD00005417
- BIDD:GT0231
- 2-Bromothiophene, 98%
-
- Inchi: 1S/C4H3BrS/c5-4-2-1-3-6-4/h1-3H
- InChI Key: TUCRZHGAIRVWTI-UHFFFAOYSA-N
- SMILES: BrC1=CC=CS1
Computed Properties
- Exact Mass: 161.91389
- Monoisotopic Mass: 161.91388g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 46.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- PSA: 0
Thiophene, bromo- Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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